Cas no 1146045-40-0 (6-hydroxyapigenin-6-O-β-D-glucoside-7-O-β-D-glucuronide)
6-hydroxyapigenin-6-O-β-D-glucoside-7-O-β-D-glucuronide Chemical and Physical Properties
Names and Identifiers
-
- 6-hydroxyapigenin-6-O-β-D-glucoside-7-O-β-D-glucuronide
- 6-(β-D-Glucopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-7-yl β-D-glucopyranosiduron
-
- Inchi: 1S/C27H28O17/c28-7-14-16(31)18(33)21(36)27(42-14)43-23-13(41-26-22(37)19(34)20(35)24(44-26)25(38)39)6-12-15(17(23)32)10(30)5-11(40-12)8-1-3-9(29)4-2-8/h1-6,14,16,18-22,24,26-29,31-37H,7H2,(H,38,39)/t14-,16-,18+,19+,20+,21-,22-,24+,26-,27+/m1/s1
- InChI Key: BXRZURIAJNIXTC-GNWJNHLCSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C(=C2C(C=C(C3C=CC(=CC=3)O)OC2=CC=1O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)=O)O
Experimental Properties
- Density: 1.815±0.06 g/cm3(Predicted)
- Melting Point: 254-256 °C
- Boiling Point: 1040.3±65.0 °C(Predicted)
- Solubility: Very slightly soluble (0.75 g/l) (25 º C),
- pka: 2.72±0.70(Predicted)
6-hydroxyapigenin-6-O-β-D-glucoside-7-O-β-D-glucuronide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2422-1 mg |
6-hydroxyapigenin-6-O-β-D-glucoside-7-O-β-D-glucuronide |
1146045-40-0 | 1mg |
¥5555.00 | 2022-04-26 | ||
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP1709-5mg |
6-hydroxyapigenin-6-O-β-D-glucoside-7-O-β-D-glucuronide |
1146045-40-0 | HPLC≥98% | 5mg |
¥6800元 | 2023-09-15 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H20100-5mg |
6-hydroxyapigenin-6-O-β-D-glucoside-7-O-β-D-glucuronide |
1146045-40-0 | ,HPLC≥98% | 5mg |
¥8622.0 | 2023-09-07 | |
| TargetMol Chemicals | TN2422-5mg |
6-hydroxyapigenin-6-O-β-D-glucoside-7-O-β-D-glucuronide |
1146045-40-0 | 5mg |
¥ 5510 | 2024-07-20 | ||
| TargetMol Chemicals | TN2422-5 mg |
6-hydroxyapigenin-6-O-β-D-glucoside-7-O-β-D-glucuronide |
1146045-40-0 | 98% | 5mg |
¥ 5,510 | 2023-07-11 | |
| TargetMol Chemicals | TN2422-1 mL * 10 mM (in DMSO) |
6-hydroxyapigenin-6-O-β-D-glucoside-7-O-β-D-glucuronide |
1146045-40-0 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 8350 | 2023-09-15 | |
| A2B Chem LLC | AA18957-5mg |
β-D-Glucopyranosiduronic acid, 6-(β-D-glucopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-7-yl |
1146045-40-0 | ≥98% | 5mg |
$844.00 | 2024-04-20 | |
| TargetMol Chemicals | TN2422-1 ml * 10 mm |
6-hydroxyapigenin-6-O-β-D-glucoside-7-O-β-D-glucuronide |
1146045-40-0 | 1 ml * 10 mm |
¥ 8350 | 2024-07-20 |
6-hydroxyapigenin-6-O-β-D-glucoside-7-O-β-D-glucuronide Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 6-hydroxyapigenin-6-O-β-D-glucoside-7-O-β-D-glucuronide
Introduction to 6-Hydroxyapigenin-6-O-β-D-Glucoside-7-O-β-D-Glucuronide (CAS No. 1146045-40-0)
6-Hydroxyapigenin-6-O-β-D-Glucoside-7-O-β-D-Glucuronide, with the CAS number 1146045-40-0, is a complex flavonoid glycoside that has garnered significant attention in recent years due to its potential therapeutic applications. This compound is derived from natural sources and has been the subject of numerous studies focusing on its pharmacological properties and biological activities.
The structure of 6-Hydroxyapigenin-6-O-β-D-Glucoside-7-O-β-D-Glucuronide is characterized by a flavonoid core with specific glycosylations at the 6 and 7 positions. The presence of these glycosyl groups significantly influences the compound's solubility, stability, and bioavailability, making it an attractive candidate for various pharmaceutical applications.
Recent research has highlighted several key areas where 6-Hydroxyapigenin-6-O-β-D-Glucoside-7-O-β-D-Glucuronide shows promising potential. One of the most notable areas is its anti-inflammatory properties. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases. This makes it a potential therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, 6-Hydroxyapigenin-6-O-β-D-Glucoside-7-O-β-D-Glucuronide has also been shown to possess antioxidant properties. Flavonoids are known for their ability to scavenge free radicals and reduce oxidative stress, which is a contributing factor in many chronic diseases. Research has indicated that this compound can protect cells from oxidative damage, thereby potentially reducing the risk of diseases such as cardiovascular disease and neurodegenerative disorders.
The anticancer potential of 6-Hydroxyapigenin-6-O-β-D-Glucoside-7-O-β-D-Glucuronide is another area of active investigation. Preclinical studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. It has been found to inhibit the growth of various cancer cell lines, including those of breast, colon, and lung cancers. These findings suggest that 6-Hydroxyapigenin-6-O-β-D-Glucoside-7-O-β-D-Glucuronide could be a valuable addition to the arsenal of anticancer agents.
Beyond its direct therapeutic effects, 6-Hydroxyapigenin-6-O-β-D-Glucoside-7-O-β-D-Glucuronide also exhibits beneficial effects on metabolic health. Studies have shown that it can improve insulin sensitivity and reduce lipid accumulation in adipose tissue, making it a potential candidate for the management of metabolic syndrome and type 2 diabetes.
The bioavailability and pharmacokinetics of 6-Hydroxyapigenin-6-O-β-D-Glucoside-7-O-β-D-Glucuronide are important considerations for its clinical application. Research has indicated that the presence of glycosyl groups can enhance the water solubility and stability of the compound, thereby improving its absorption and distribution in the body. However, further studies are needed to optimize its delivery methods and ensure optimal therapeutic outcomes.
In conclusion, 6-Hydroxyapigenin-6-O-β-D-Glucoside-7-O-β-D-Glucuronide (CAS No. 1146045-40-0) is a multifaceted compound with a wide range of potential therapeutic applications. Its anti-inflammatory, antioxidant, anticancer, and metabolic health benefits make it a promising candidate for further research and development in the pharmaceutical industry. As more studies are conducted, it is likely that new insights into its mechanisms of action and potential uses will emerge, paving the way for innovative treatments for various diseases.
1146045-40-0 (6-hydroxyapigenin-6-O-β-D-glucoside-7-O-β-D-glucuronide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)